2-chloro-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine

• Molecular Formula: C14H16ClN5O
• Molecular Weight: 305.76 g/mol
• IUPAC Name: 4-chloro-N-methyl-6-morpholin-4-yl-N-phenyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C14H16ClN5O/c1-19(11-5-3-2-4-6-11)13-16-12(15)17-14(18-13)20-7-9-21-10-8-20/h2-6H,7-10H2,1H3
• InChI Key: DWNPLVHFFGJMFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=NC(=NC(=N2)N3CCOCC3)Cl

Description

2-chloro-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine is a useful research compound. Its molecular formula is C14H16ClN5O and its molecular weight is 305.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The obtained 2,4-dichloro-6-(N-methyl-N-phenylamino)-1,3,5-triazine (956 mg, 3.75mmol) was dissolved in DMF (10 ml), added with anhydrous potassium carbonate (518 mg, 3.77 mmol), cooled to -5° C.-0° C. and gradually added dropwise with morpholine (359 mg, 4.13 mmol) dissolved in DMF (5 ml). The reaction mixture was stirred at room temperature for 24 hours and evaporated under reduced pressure. The residue was added with ethyl acetate and shaken for mixing. The organic layer was separated from the mixture, washed with water and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure and the obtained residue was purified by silica gel column chromatography, using dichloromethane and ethyl acetate (20:1) as eluant, to obtain 958 mg (yield: 83.5%) of 2-chloro-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine as colorless crystals having melting point of 93.5° C.-95.5° C.